Cas no 1039021-90-3 (herpetolide A)

• Product Name: herpetolide A
• CAS No: 1039021-90-3
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 2044870
• Update Time: 2025-04-21

herpetolide A Chemical and Physical Properties

Names and Identifiers

• herpetolide A

• Inchi： 1S/C16H14O6/c1-20-9-3-8(7-17)15-10-6-13(21-2)12(18)5-11(10)16(19)22-14(15)4-9/h3-6,17-18H,7H2,1-2H3
• InChI Key： QFMFJEWJLZEZLH-UHFFFAOYSA-N
• SMILES： COC1C=C2OC(C3C(C2=C(CO)C=1)=CC(OC)=C(O)C=3)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• XLogP3: 0.384

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives